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An In-depth Technical Guide to the Chemical and Physical Properties of Crystalline (-)-Menthol

Introduction
(-)-Menthol is a naturally occurring monoterpenoid organic compound derived from the oils of

plants in the mint family, such as peppermint and corn mint.[1] It is a waxy, crystalline

substance, white or clear in color, which is solid at room temperature and melts slightly above

it.[1][2] The primary natural form is (−)-menthol, which is assigned the (1R,2S,5R)

configuration.[1][2] Renowned for its characteristic minty aroma and its ability to produce a

cooling sensation upon contact, (-)-menthol is extensively utilized in pharmaceuticals,

cosmetics, food and beverages, and perfumery.[3][4] This guide provides a comprehensive

overview of the core chemical and physical properties of crystalline (-)-menthol for

researchers, scientists, and drug development professionals.

Chemical Properties
(-)-Menthol, or levomenthol, is a cyclic terpene alcohol.[5][6] Its structure is based on a p-

menthane backbone, which consists of a cyclohexane ring with a methyl group and an

isopropyl group at the 1 and 4 positions, respectively.[7][8] The presence of a hydroxyl group

makes it an alcohol, and its three chiral centers give rise to several stereoisomers.[6] The

(1R,2S,5R) configuration of (-)-menthol is the most stable, as all three bulky groups (hydroxyl,

methyl, and isopropyl) can orient in equatorial positions in the chair conformation of the

cyclohexane ring.[1]
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Data Presentation: General and Chemical Properties

Property Value Source

IUPAC Name
(1R,2S,5R)-5-methyl-2-

(propan-2-yl)cyclohexan-1-ol
[9]

Molecular Formula C₁₀H₂₀O [4]

Molecular Weight 156.27 g/mol [4]

CAS Registry Number 2216-51-5 [1]

Appearance

Colorless or white acicular or

prismatic crystals; waxy solid.

[1][5]

Odor
Strong, pleasant peppermint-

like aroma.[5][10]

Taste
Initially burning, followed by a

cooling sensation.[5]

pKa (Strongest Acidic) 19.55 [7][8]

pKa (Strongest Basic) -0.81 [7][8]

Physical Properties
Crystalline (-)-menthol is characterized by its distinct physical parameters, which are crucial for

its handling, formulation, and application. Pure (−)-menthol has four crystal forms, with the α

form being the most stable and appearing as familiar broad needles.[1]

Data Presentation: Thermodynamic and Physical State Properties
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Property Value Source

Melting Point 41-45 °C (α crystalline form) [1][11]

Boiling Point 212 - 216 °C [5]

Density 0.890 g/cm³ (solid) [1]

Vapor Pressure 0.8 mmHg at 20 °C [5]

Flash Point 93 - 101 °C [12]

Autoignition Temperature 272 °C [13]

Data Presentation: Solubility

(-)-Menthol is a hydrophobic molecule and is practically insoluble or only slightly soluble in

water.[7][14] It is, however, very soluble in many organic solvents.[4][5][14]
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Solvent Solubility Temperature (°C) Source

Water 0.4 - 0.56 g/L 20 - 25 [7][13]

Ethanol (95%) 633 g/100 g 20 [13]

Ethanol ~30 mg/mL Not Specified [15]

DMSO ~10 mg/mL Not Specified [15]

Dimethylformamide

(DMF)
~30 mg/mL Not Specified [15]

Chloroform Very Soluble Not Specified [4]

Diethyl Ether Very Soluble Not Specified [4]

Petroleum Ether Very Soluble Not Specified [4]

Acetone Soluble Not Specified [11]

Benzene Soluble Not Specified [11]

Glacial Acetic Acid Freely Soluble Not Specified [4]

Oils (fixed and

volatile)
Freely Soluble Not Specified [16]

Data Presentation: Optical Properties

Property Value Source

Specific Rotation [α]D -49° to -51° (c=10 in ethanol) [5]

Refractive Index (nD) 1.458 - 1.461 at 20 °C [4][11]

Biological Interactions and Signaling Pathways
(-)-Menthol exerts its physiological effects, particularly its characteristic cooling and analgesic

properties, through interactions with specific cellular receptors.

TRPM8 Receptor Activation
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The cooling sensation of menthol is primarily mediated by its activation of the Transient

Receptor Potential Melastatin 8 (TRPM8) channel.[17][18] TRPM8 is a non-selective cation

channel predominantly expressed in sensory neurons.[19][20] When activated by cold

temperatures or agonists like menthol, TRPM8 allows an influx of cations (primarily Ca²⁺ and

Na⁺), which depolarizes the neuron and signals the sensation of cold.[21][22] The activation of

TRPM8 by menthol is a key mechanism for its use in topical pain relief products.[17][18]
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Caption: (-)-Menthol activation of the TRPM8 channel pathway.
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Analgesic Effects via κ-Opioid Receptors
In addition to its effects on TRP channels, (-)-menthol exhibits analgesic properties through the

activation of κ-opioid receptors (KOR).[17][23] Studies have shown that the antinociceptive

effect of (-)-menthol can be blocked by opioid receptor antagonists.[17][23] This interaction is

stereospecific, as the (+)-menthol isomer does not produce the same analgesic effect.[17] The

activation of KOR by (-)-menthol is believed to trigger the release of endogenous opioid

peptides, contributing to its pain-relieving capabilities.[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1R_2S_5R_-5-methyl-2-propan-2-ylcyclohexan-1-ol
https://www.chembk.com/en/chem/L-Menthol
https://www.interchimie.fr/wp-content/uploads/MENTHOL-CRYSTAL2216-51-5_2.0_EN.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=2365
https://www.sciencemadness.org/smwiki/index.php/Menthol
https://cdn.caymanchem.com/cdn/insert/30384.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Menthol
https://pmc.ncbi.nlm.nih.gov/articles/PMC12425124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12425124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9580369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9580369/
https://www.researchgate.net/figure/Schematic-of-principal-signaling-pathways-involved-in-plasmalemmal-TRPM8-regulation-Each_fig4_49765115
https://atlasgeneticsoncology.org/gene/42709/trpm8-(transient-receptor-potential-cation-channel-subfamily-m-member-8)
https://www.researchgate.net/figure/Identified-signaling-pathways-involved-in-TRPM8-channel-regulation-1-Activation-of_fig1_346694273
https://www.mdpi.com/1420-3049/29/11/2602
https://pubmed.ncbi.nlm.nih.gov/11897159/
https://www.benchchem.com/product/b1675115#chemical-and-physical-properties-of-crystalline-menthol
https://www.benchchem.com/product/b1675115#chemical-and-physical-properties-of-crystalline-menthol
https://www.benchchem.com/product/b1675115#chemical-and-physical-properties-of-crystalline-menthol
https://www.benchchem.com/product/b1675115#chemical-and-physical-properties-of-crystalline-menthol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

